Cas no 1215794-43-6 ([4-(4-ethylcyclohexyl)-2-fluorophenyl]boronic Acid)

[4-(4-ethylcyclohexyl)-2-fluorophenyl]boronic Acid structure
1215794-43-6 structure
Product Name:[4-(4-ethylcyclohexyl)-2-fluorophenyl]boronic Acid
CAS No:1215794-43-6
MF:C14H20BFO2
MW:250.116807937622
CID:1213027
PubChem ID:58444591
Update Time:2025-04-20

[4-(4-ethylcyclohexyl)-2-fluorophenyl]boronic Acid Chemical and Physical Properties

Names and Identifiers

    • [4-(4-ethylcyclohexyl)-2-fluorophenyl]boronic Acid
    • CTK1D9504
    • 4-(4-ethylcyclohexyl)-2-fluorobenzeneboronic acid
    • 4-(4-ethylallophanoyl)-3-nitropyridine
    • 4-(4-ethylbenzyl)-3-hydroxypyridine
    • 4-Pyridinecarboxamide, N-[(ethylamino)carbonyl]-3-nitro-
    • DTXSID801191907
    • DB-215377
    • F86366
    • 4-(4-ethylcyclohexyl)-2-fluorophenylboronic acid
    • B-[4-(trans-4-Ethylcyclohexyl)-2-fluorophenyl]boronic acid
    • (4-(4-Ethylcyclohexyl)-2-fluorophenyl)boronic acid
    • [4-(4-Ethylcyclohexyl)-2-fluorophenyl]boronicacid
    • (4-(TRANS-4-ETHYLCYCLOHEXYL)-2-FLUOROPHENYL)BORONIC ACID
    • Boronic acid, B-[4-(trans-4-ethylcyclohexyl)-2-fluorophenyl]-
    • SCHEMBL2394485
    • 1007223-52-0
    • 1215794-43-6
    • Inchi: 1S/C14H20BFO2/c1-2-10-3-5-11(6-4-10)12-7-8-13(15(17)18)14(16)9-12/h7-11,17-18H,2-6H2,1H3
    • InChI Key: KVIRUEJBQUKUHW-UHFFFAOYSA-N
    • SMILES: FC1=C(B(O)O)C=CC(=C1)C1CCC(CC)CC1

Computed Properties

  • Exact Mass: 250.1540382g/mol
  • Monoisotopic Mass: 250.1540382g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.025 g/l) (25 º C),
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